![molecular formula C19H28N6O8S2 B1615655 Quinapyramine sulfate CAS No. 3270-78-8](/img/structure/B1615655.png)
Quinapyramine sulfate
Overview
Description
Quinapyramine sulfate (QS) is an antitrypanosomal drug commonly used to treat trypanosomiasis in domestic and wild animals, including pigs, cats, dogs, donkeys, equines, cattle, and camelids . It is a highly hydrophilic drug . QS is dispensed as a ready-to-use powder for reconstitution for subcutaneous administration .
Synthesis Analysis
QS was transformed into a hydrophobic ionic complex using anionic sodium cholate (Na.C) for the formulation development and evaluation of QS-loaded long-acting oil-based nanosuspension .
Molecular Structure Analysis
QS is chemically defined as 4-Amino-6-((2-amino-1, 6-dimethyl-4-pyrimidinyl) amino)-1-methylquinaldinium ion .
Chemical Reactions Analysis
QS was transformed into a hydrophobic ionic complex using anionic sodium cholate (Na.C). The complex was characterized by FTIR, DSC, and XRD .
Physical And Chemical Properties Analysis
QS is a highly hydrophilic drug, with a pKa of 14.16 and a log P of -2.80 . QS was transformed into a hydrophobic ionic complex using anionic sodium cholate (Na.C) for the formulation development and evaluation of QS-loaded long-acting oil-based nanosuspension .
Scientific Research Applications
Enhanced Trypanocidal Activity
Quinapyramine sulfate (QS) has been studied for its trypanocidal activity against the parasite Trypanosoma evansi. Research shows that QS-loaded sodium alginate nanoparticles (QS-NPs) are effective in reducing the toxic effects and ensuring sustained release of QS. These nanoparticles are less toxic and can clear the parasite at lower concentrations compared to QS alone. The formulation exhibits an initial burst effect followed by a slow drug release, making it a safer and more effective alternative (Manuja et al., 2014).
Biocompatibility and Targeting Efficiency
The encapsulation of QS in chitosan-mannitol nanoparticles (ChQS-NPs) has been shown to improve the biocompatibility and targeting efficiency of QS. This formulation enhances the therapeutic effect of QS and improves the quality of life of animals treated with it. ChQS-NPs are safe and more effective than QS, offering a promising alternative for drug delivery against surra in animal models (Manuja et al., 2018).
Ionic Complexation for Enhanced Delivery
Research on QS includes the development of QS-Docusate sodium ionic complex loaded lipid nanoparticles. This approach aims to increase the entrapment efficiency of charged drugs into lipid nanoparticles. Such formulations show sustained release of QS, making it a potential strategy for enhancing drug delivery (Prayag et al., 2021).
Antibody Levels in Infected Horses
A study on the persistence of antibody levels in horses treated for Trypanosoma evansi with QS used ELISA tests. The results showed that antibody levels fell progressively post-treatment, but remained positive for varying durations. This research contributes to understanding the efficacy of QS treatment and its impact on immune response in horses (Monzón et al., 2003).
This compound in Veterinary Medicine
QS has been used in veterinary medicine for the treatment of trypanosomiasis. A case study in a tigress highlights the need for regular screening and effective management of infectious/parasitic diseases in animals. QS has shown success in treating naturally occurring Trypanosome infections in animals (Gupta et al., 2009).
QS-Resistance in Trypanosoma Brucei Evansi
Studies on QS-resistance in Trypanosoma brucei evansi provide insights into the mechanisms of drug resistance. This research is crucial for understanding the genetic and biochemical factors contributing to QS-resistance, which is significant for the development of effective treatments for trypanosomiasis (Liao & Shen, 2010).
These studies collectively contribute to a deeper understanding of the scientific applications of this compound, particularly in the realm of veterinary medicine and drug delivery systems.
Scientific Research Applications of this compound
Enhanced Trypanocidal Activity
This compound (QS) has been studied for its trypanocidal activity against the parasite Trypanosoma evansi. Research shows that QS-loaded sodium alginate nanoparticles (QS-NPs) are effective in reducing the toxic effects and ensuring sustained release of QS. These nanoparticles are less toxic and can clear the parasite at lower concentrations compared to QS alone. The formulation exhibits an initial burst effect followed by a slow drug release, making it a safer and more effective alternative (Manuja et al., 2014).
Biocompatibility and Targeting Efficiency
The encapsulation of QS in chitosan-mannitol nanoparticles (ChQS-NPs) has been shown to improve the biocompatibility and targeting efficiency of QS. This formulation enhances the therapeutic effect of QS and improves the quality of life of animals treated with it. ChQS-NPs are safe and more effective than QS, offering a promising alternative for drug delivery against surra in animal models (Manuja et al., 2018).
Ionic Complexation for Enhanced Delivery
Research on QS includes the development of QS-Docusate sodium ionic complex loaded lipid nanoparticles. This approach aims to increase the entrapment efficiency of charged drugs into lipid nanoparticles. Such formulations show sustained release of QS, making it a potential strategy for enhancing drug delivery (Prayag et al., 2021).
Antibody Levels in Infected Horses
A study on the persistence of antibody levels in horses treated for Trypanosoma evansi with QS used ELISA tests. The results showed that antibody levels fell progressively post-treatment, but remained positive for varying durations. This research contributes to understanding the efficacy of QS treatment and its impact on immune response in horses (Monzón et al., 2003).
QS-Resistance in Trypanosoma Brucei Evansi
Studies on QS-resistance in Trypanosoma brucei evansi provide insights into the mechanisms of drug resistance. This research is crucial for understanding the genetic and biochemical factors contributing to QS-resistance, which is significant for the development of effective treatments for trypanosomiasis (Liao & Shen, 2010).
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-[(2-amino-1,6-dimethylpyrimidin-4-ylidene)amino]-1,2-dimethylquinolin-1-ium-4-amine;methyl hydrogen sulfate;methyl sulfate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N6.2CH4O4S/c1-10-7-14(18)13-9-12(5-6-15(13)22(10)3)20-16-8-11(2)23(4)17(19)21-16;2*1-5-6(2,3)4/h5-9,18H,1-4H3,(H2,19,20,21);2*1H3,(H,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZIPHSLUGLMTRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC3=C(C=C([N+](=C3C=C2)C)C)N)N=C(N1C)N.COS(=O)(=O)O.COS(=O)(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H28N6O8S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
20493-41-8 (Parent) | |
Record name | Quinapyramine methylsulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003270788 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
DSSTOX Substance ID |
DTXSID00420522 | |
Record name | Antrycide methyl sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00420522 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
532.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3270-78-8, 16966-93-1 | |
Record name | Quinolinium, 4-amino-6-[(1,2-dihydro-2-imino-1,6-dimethyl-4-pyrimidinyl)amino]-1,2-dimethyl-, methyl sulfate, methyl sulfate (1:1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3270-78-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Quinapyramine methylsulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003270788 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Antrycide methyl sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00420522 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | QUINAPYRAMINE SULFATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/G83ZS9Z22U | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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